Cas no 1604697-03-1 ((1R)-1-(thiolan-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(thiolan-2-yl)ethan-1-amine
• CAS No: 1604697-03-1
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6442324
• PubChem ID: 104932117
• Update Time: 2025-06-08

(1R)-1-(thiolan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(thiolan-2-yl)ethan-1-amine
• 1604697-03-1
• EN300-1839809

• Inchi： 1S/C6H13NS/c1-5(7)6-3-2-4-8-6/h5-6H,2-4,7H2,1H3/t5-,6?/m1/s1
• InChI Key： GUDUQKFFTFXTPJ-LWOQYNTDSA-N
• SMILES： S1CCCC1[C@@H](C)N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.3Ų

Additional information on (1R)-1-(thiolan-2-yl)ethan-1-amine

Introduction to (1R)-1-(thiolan-2-yl)ethan-1-amine (CAS No. 1604697-03-1)

(1R)-1-(thiolan-2-yl)ethan-1-amine, with the CAS number 1604697-03-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiolane ring and an amino group, making it a valuable candidate for various applications in drug discovery and development.

The thiolane ring, a six-membered ring containing a sulfur atom, imparts specific chemical and biological properties to the molecule. The presence of the amino group further enhances its reactivity and potential for forming stable complexes with metal ions or other biomolecules. These structural characteristics make (1R)-1-(thiolan-2-yl)ethan-1-amine an intriguing target for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of (1R)-1-(thiolan-2-yl)ethan-1-amine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in human macrophages. This finding suggests that (1R)-1-(thiolan-2-yl)ethan-1-amine could be a promising lead compound for developing new treatments for inflammatory diseases.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the neuroprotective effects of (1R)-1-(thiolan-2-yl)ethan-1-amine. The results showed that this compound significantly reduced neuronal cell death in an in vitro model of Parkinson's disease. The mechanism of action was attributed to its ability to modulate oxidative stress and mitochondrial function, key factors in neurodegenerative disorders. These findings open up new avenues for exploring the therapeutic potential of (1R)-1-(thiolan-2-yl)ethan-1-amine in neurological conditions.

The chiral nature of (1R)-1-(thiolan-2-yl)ethan-1-amine is another important aspect that contributes to its biological activity. Chirality plays a crucial role in drug design and development, as enantiomers can exhibit different pharmacological properties. The (R) configuration of this compound has been shown to have superior bioactivity compared to its (S) counterpart, highlighting the importance of stereochemistry in optimizing drug candidates.

Synthesis methods for (1R)-1-(thiolan-2-yl)ethan-1-amine have also been extensively studied. A recent paper in the Tetrahedron Letters described an efficient and scalable synthetic route using chiral auxiliaries and transition-metal catalysis. This method not only improves the yield and purity of the final product but also reduces the environmental impact by minimizing waste generation. Such advancements in synthetic chemistry are essential for translating laboratory findings into practical applications.

In addition to its potential therapeutic applications, (1R)-1-(thiolan-2-yl)ethan-1-amine has been explored as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it useful for studying protein function and identifying novel drug targets. For example, a study published in the Nature Communications utilized this compound to probe the role of a particular enzyme involved in cancer cell proliferation. The insights gained from such studies can inform the development of more targeted and effective cancer therapies.

The safety profile of (1R)-1-(thiolan-2-yl)ethan-1-amine is another critical consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, (1R)-1-(thiolan-2-yl)ethan-1-amine (CAS No. 1604697-03-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with promising biological activities, make it an attractive target for developing new therapeutic agents. Continued research into its properties and applications will likely yield important advancements in drug discovery and development.